N-(3-acetamidophenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H18N4O5/c1-12(25)22-13-4-3-5-14(10-13)23-18(26)17-11-21-20(28)24(19(17)27)15-6-8-16(29-2)9-7-15/h3-11H,1-2H3,(H,21,28)(H,22,25)(H,23,26)
• InChI Key: ZSSKCVRUVMCXEA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CNC(=O)N(C2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H18N4O5
• Molecular Weight: 394.4 g/mol

Description

N-(3-acetamidophenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is a member of the pyrimidine family and has been found to possess several interesting properties, including potential therapeutic applications.

Scientific Research Applications

Synthesis and Potential Applications

• Heterocyclic Compound Synthesis : Novel heterocyclic compounds derived from N-(3-acetamidophenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide have been synthesized, exhibiting potential anti-inflammatory and analgesic properties. These compounds were found to be selective COX-2 inhibitors, indicating potential for therapeutic applications in managing pain and inflammation (Abu‐Hashem et al., 2020).
• Cytotoxicity and Anticancer Activity : Derivatives of the compound have been synthesized and evaluated for cytotoxicity against various cancer cell lines, including Ehrlich Ascites Carcinoma cells, showing promise as anticancer agents (Hassan et al., 2014). Further studies involved synthesis of pyrazolo[1,5-a]pyrimidines and related Schiff bases, which were investigated for their cytotoxicity against human cancer cell lines, indicating potential for development into anticancer drugs (Hassan et al., 2015).
• Antifungal Applications : Research into pyrido[2,3-d]pyrimidine derivatives revealed significant antifungal activities for some of the synthesized compounds, suggesting potential for developing new antifungal treatments (Hanafy, 2011).

Material Science and Chemistry

• Electrochromic Materials : Studies on aromatic polyamides containing the compound's derivatives have demonstrated their potential in creating electrochromic materials with applications in smart windows and displays due to their excellent thermal stability and reversible color changes upon electrical stimulation (Chang & Liou, 2008).

Antiprotozoal Agents

• Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, structurally related to the compound, have been synthesized and shown effective as antiprotozoal agents, highlighting their potential in treating protozoal infections (Ismail et al., 2004).